Cas no 1105188-66-6 (6-methoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine)

• Product Name: 6-methoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine
• CAS No: 1105188-66-6
• MF: C₁₅H₂₁N₃O₂S
• MW: 307.411142110825
• CID: 4560547
• Update Time: 2025-10-28

6-methoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-N-(3-morpholinopropyl)benzo[d]thiazol-2-amine
• 2-Benzothiazolamine, 6-methoxy-N-[3-(4-morpholinyl)propyl]-
• 6-methoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine

• Inchi： 1S/C15H21N3O2S/c1-19-12-3-4-13-14(11-12)21-15(17-13)16-5-2-6-18-7-9-20-10-8-18/h3-4,11H,2,5-10H2,1H3,(H,16,17)
• InChI Key： QZYODPUSJMPSOA-UHFFFAOYSA-N
• SMILES： S1C2=CC(OC)=CC=C2N=C1NCCCN1CCOCC1

Additional information on 6-methoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine

Research Brief on 6-methoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine (CAS: 1105188-66-6)

In recent years, the compound 6-methoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine (CAS: 1105188-66-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This benzothiazole derivative has shown promising potential in various therapeutic applications, particularly in oncology and neurodegenerative diseases. The unique structural features of this compound, including the morpholine and benzothiazole moieties, contribute to its biological activity and make it a valuable candidate for further research and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 6-methoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine. One key area of investigation is its role as a kinase inhibitor, with particular emphasis on its ability to modulate signaling pathways involved in cell proliferation and survival. Preliminary data suggest that this compound exhibits selective inhibition against certain kinases, which could be leveraged for targeted cancer therapies. Additionally, its potential neuroprotective effects are being explored in models of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

The synthesis and optimization of 6-methoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating its use in preclinical studies. Structure-activity relationship (SAR) studies have further refined the understanding of which structural modifications enhance its biological activity and reduce off-target effects. These efforts are critical for the development of more potent and selective derivatives.

In vitro and in vivo studies have provided compelling evidence of the compound's efficacy. For instance, in cancer cell lines, 6-methoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine has demonstrated significant antiproliferative activity, often at low micromolar concentrations. Mechanistic studies have revealed that it induces apoptosis and cell cycle arrest, highlighting its potential as a chemotherapeutic agent. In animal models of neurodegeneration, the compound has shown the ability to cross the blood-brain barrier and exert protective effects, further underscoring its therapeutic versatility.

Despite these promising findings, challenges remain in the development of 6-methoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine as a clinical candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical optimization. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 6-methoxy-N-[3-(morpholin-4-yl)propyl]-1,3-benzothiazol-2-amine represents a promising scaffold for the development of novel therapeutics in oncology and neurodegenerative diseases. Continued research into its mechanisms of action, synthetic optimization, and preclinical evaluation will be crucial for realizing its full potential. The compound's unique chemical structure and biological activity make it a valuable subject of study in the ongoing quest for innovative treatments in chemical biology and medicinal chemistry.